Cas no 262589-15-1 (2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid)

• Product Name: 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid
• CAS No: 262589-15-1
• MF: C₁₀H₅F₂NO₂S
• MW: 241.21400809288
• CID: 1038540
• PubChem ID: 18351478
• Update Time: 2025-07-19

2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid
• AKOS012091947
• SY359427
• DS-3557
• 2-(2,4-difluorophenyl)-1,3-thiazole-4-carboxylic acid
• DTXSID50593013
• A877290
• 2-(2,4-Difluoro-phenyl)-thiazole-4-carboxylic acid
• MFCD00832933
• 262589-15-1
• 2-(2,4-Difluorophenyl)thiazole-4-carboxylicacid
• SCHEMBL3542428
• CS-0358498
• OBLNKILQDNAOEV-UHFFFAOYSA-N

• MDL： MFCD00832933
• Inchi： 1S/C10H5F2NO2S/c11-5-1-2-6(7(12)3-5)9-13-8(4-16-9)10(14)15/h1-4H,(H,14,15)
• InChI Key： OBLNKILQDNAOEV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 241.00090590g/mol
• Monoisotopic Mass: 241.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid

Comprehensive Overview of 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid (CAS No. 262589-15-1)

2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid (CAS No. 262589-15-1) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic carboxylic acids, which are widely utilized in drug discovery and material science. Its molecular formula, C₁₀H₅F₂NO₂S, highlights the presence of fluorine atoms, a feature increasingly sought after in modern medicinal chemistry for enhancing bioavailability and metabolic stability.

The thiazole ring in 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid serves as a versatile scaffold, enabling interactions with biological targets such as enzymes and receptors. Researchers have explored its potential as a building block for designing kinase inhibitors, antimicrobial agents, and fluorescent probes. The difluorophenyl moiety further contributes to its lipophilicity, a critical factor in optimizing drug-like properties. Recent studies suggest its applicability in cancer therapeutics, aligning with the growing demand for novel small-molecule inhibitors in oncology.

In the context of green chemistry, 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid has been investigated for its role in sustainable synthesis. The incorporation of fluorine atoms aligns with trends favoring bioisosteric replacements to reduce toxicity while maintaining efficacy. This resonates with the increasing focus on environmentally friendly chemical processes, a topic frequently searched in academic and industrial forums. Additionally, its potential in crop protection formulations has been noted, addressing the global need for safer agrochemicals.

From a technical perspective, the compound's carboxylic acid group allows for facile derivatization, making it a valuable intermediate in combinatorial chemistry. Its spectroscopic properties (e.g., NMR and HPLC profiles) have been well-documented, aiding in quality control during large-scale production. Analytical methods such as LC-MS and X-ray crystallography have been employed to characterize its purity and crystalline structure, ensuring reproducibility in research applications.

The rising interest in fluorinated pharmaceuticals has positioned 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid as a compound of strategic importance. Searches for "fluorine in drug design" and "thiazole-based therapeutics" reflect its relevance in current scientific discourse. Furthermore, its compatibility with high-throughput screening platforms makes it a candidate for virtual libraries in AI-driven drug discovery, a rapidly evolving field attracting substantial investment.

In summary, 2-(2,4-Difluorophenyl)thiazole-4-carboxylic acid exemplifies the convergence of structural ingenuity and functional versatility. Its applications span from precision medicine to sustainable agriculture, addressing key challenges in these sectors. As research continues to uncover its full potential, this compound is poised to remain a focal point in innovative chemical solutions.